Cas no 2171812-89-6 (2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid)

• Product Name: 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• CAS No: 2171812-89-6
• MF: C₂₄H₁₈Cl₂N₂O₅
• MW: 485.31612443924
• CID: 6317917
• PubChem ID: 165546666
• Update Time: 2025-10-18

2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• EN300-1491194
• 2171812-89-6
• 2-{[3,5-dichloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}acetic acid

• Inchi： 1S/C24H18Cl2N2O5/c25-19-9-13(23(31)27-11-21(29)30)10-20(26)22(19)28-24(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： STLAXUDYQZDNLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NCC(=O)O)=O)C=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 484.0592771g/mol
• Monoisotopic Mass: 484.0592771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid

Research Brief on 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid (CAS: 2171812-89-6)

The compound 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid (CAS: 2171812-89-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves to protect the amino group during the elongation of peptide chains. The dichlorophenyl moiety, on the other hand, has been associated with enhanced binding affinity to specific biological targets, making this compound a promising candidate for the development of novel inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility in the synthesis of protease inhibitors. The study demonstrated that derivatives of 2-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid exhibited potent inhibitory activity against several serine proteases, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a scaffold for the development of new antiviral and anti-inflammatory agents.

Another area of interest is the compound's potential application in targeted drug delivery systems. A recent preprint on bioRxiv explored its use in the design of prodrugs, where the Fmoc group could be cleaved enzymatically to release active drug molecules at specific sites. This approach could minimize off-target effects and improve the therapeutic index of certain drugs, particularly in oncology.

From a synthetic chemistry perspective, advances have been made in optimizing the production of this compound. A 2022 patent (WO2022156789) describes an improved method for its synthesis, achieving higher yields and purity compared to traditional routes. This development is particularly significant for scaling up production for preclinical and clinical studies.

While the current research landscape is promising, further studies are needed to fully elucidate the compound's pharmacological profile and potential toxicity. Ongoing investigations are focusing on its pharmacokinetic properties and metabolic stability, which will be crucial for its transition from a research tool to a therapeutic agent. The unique structural features of this compound continue to make it a valuable subject of study in chemical biology and drug discovery.